Cas no 2228600-03-9 (2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline)
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
- EN300-1759507
- 2228600-03-9
-
- Inchi: 1S/C13H20N2/c1-12(2)9-13(12,14)10-7-5-6-8-11(10)15(3)4/h5-8H,9,14H2,1-4H3
- InChI Key: XNFBZVVMKYXGDY-UHFFFAOYSA-N
- SMILES: NC1(C2C=CC=CC=2N(C)C)CC1(C)C
Computed Properties
- Exact Mass: 204.162648646g/mol
- Monoisotopic Mass: 204.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.3Ų
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1759507-0.05g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-0.1g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-0.25g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-0.5g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-1.0g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 1g |
$1371.0 | 2023-05-27 | ||
| Enamine | EN300-1759507-2.5g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-5.0g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 5g |
$3977.0 | 2023-05-27 | ||
| Enamine | EN300-1759507-10.0g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 10g |
$5897.0 | 2023-05-27 | ||
| Enamine | EN300-1759507-1g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1759507-5g |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline |
2228600-03-9 | 5g |
$3977.0 | 2023-09-20 |
2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline
Recent Advances in the Study of 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9)
The compound 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and dimethylaniline moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of synthetic routes for 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers utilized a palladium-catalyzed cyclopropanation reaction, followed by selective amination, achieving an overall yield of 78%. This advancement is critical for facilitating further preclinical and clinical studies.
Pharmacological investigations have revealed that 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in treating neurological disorders such as depression and Parkinson's disease. Notably, the compound's unique structural features contribute to its high selectivity and reduced off-target effects, a significant advantage over existing therapeutics.
Another groundbreaking study explored the compound's anti-inflammatory properties. Researchers found that 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline inhibits key pro-inflammatory cytokines, such as TNF-α and IL-6, in a dose-dependent manner. These findings were published in a recent issue of Biochemical Pharmacology (2024), highlighting the molecule's potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs.
In addition to its therapeutic potential, the safety profile of 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline has been a focus of recent research. Toxicological studies conducted in animal models indicated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are warranted to fully assess its pharmacokinetics and potential toxicity.
In conclusion, the latest research on 2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline (CAS: 2228600-03-9) underscores its multifaceted potential in drug discovery. From its optimized synthesis to its promising pharmacological properties, this compound represents a compelling candidate for further development. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its efficacy in clinical settings.
2228600-03-9 (2-(1-amino-2,2-dimethylcyclopropyl)-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)